PBT434 mesylate

• Molecular Formula: C13H17Cl2N3O5S
• Molecular Weight: 398.3 g/mol
• InChI: InChI=1S/C12H13Cl2N3O2.CH4O3S/c1-3-15-5-8-16-10-9(12(19)17(8)2)6(13)4-7(14)11(10)18;1-5(2,3)4/h4,15,18H,3,5H2,1-2H3;1H3,(H,2,3,4)
• InChIKey: UBTJWJNTOFSHON-UHFFFAOYSA-N

PBT434 Mesylate (ATH434): Procurement-Grade Overview of an Oral, Brain-Penetrant α-Synuclein Aggregation Inhibitor for Synucleinopathy Research and Clinical Development

PBT434 mesylate (also known as ATH434) is a small-molecule quinazolinone derivative that functions as a moderate-affinity iron chaperone rather than a strong iron chelator, designed to redistribute pathological labile iron and thereby inhibit α-synuclein aggregation and iron-mediated oxidative stress [1]. It is orally bioavailable and brain-penetrant, having completed Phase 1 and Phase 2 clinical studies in Multiple System Atrophy (MSA) and Parkinson's disease [2]. The compound's mechanism couples iron binding with ferroportin upregulation, promoting cellular iron export while avoiding systemic iron depletion [3]. PBT434 mesylate is supplied as the methanesulfonate salt (CAS 2387898-69-1) for preclinical and translational research applications.

• [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source
• [2] Stamler D, Bradbury M, Wong C, Offman E. A First in Human Study of PBT434, a Novel Small Molecule Inhibitor of Alpha-Synuclein Aggregation. Mov Disord. 2019;34(suppl 1). Abstract 1093. View Source
• [3] Bailey DK, Clark W, Kosman DJ. The iron chelator, PBT434, modulates transcellular iron trafficking in brain microvascular endothelial cells. PLoS ONE. 2021;16(7):e0254794. View Source

Why PBT434 Mesylate Cannot Be Substituted by Traditional Iron Chelators or Other α-Synuclein Aggregation Inhibitors

Traditional iron-chelating agents such as deferiprone (DFP) and deferoxamine (DFO) possess high iron-binding affinities that potently lower total cellular iron but carry the risk of perturbing essential iron metabolism and failing to show motor benefit in clinical Parkinson's disease trials [1]. In contrast, PBT434 exhibits a moderate Fe2+ binding affinity (Kd ~1–4 µM) that matches endogenous iron chaperones, selectively targeting pathological labile iron without depleting systemic iron stores [2]. Other α-synuclein-targeted small molecules (e.g., emrusolmin/TEV-56286) and biologic agents (e.g., amlenetug) address protein aggregation through oligomer modulation or extracellular antibody clearance, respectively, but lack PBT434's dual mechanism of iron redistribution and ferroportin-mediated export [3]. This mechanistic divergence renders direct substitution between these compound classes scientifically invalid.

• [1] Wijemanne S, Jankovic J. Therapeutic modalities of deferiprone in Parkinson's disease: SKY and EMBARK studies. Ther Adv Neurol Disord. 2024;17:17562864241307732. View Source
• [2] Bailey DK, Clark W, Kosman DJ. ATH434, a promising iron-targeting compound for treating iron regulation disorders. Metallomics. 2024;16(10):mfae044. View Source
• [3] Teva Pharmaceutical Industries Ltd. Teva's Emrusolmin Granted U.S. FDA Fast Track Designation for Treatment of Multiple System Atrophy. Press Release. September 9, 2025. View Source

PBT434 Mesylate: Quantitative Differential Evidence for Procurement Decision-Making

Cellular Iron Depletion: PBT434 Is Significantly Less Potent Than Deferiprone and Deferoxamine, Avoiding Systemic Iron Deficiency

In vitro, PBT434 was far less potent than deferiprone (DFP) or deferoxamine (DFO) at lowering total cellular iron levels, indicating a moderate chelation profile that avoids systemic iron depletion [1]. This contrasts sharply with traditional chelators whose high iron affinity potently reduces cellular iron, a property linked to clinical failure in producing meaningful motor benefit in Parkinson's disease [2].

Evidence Dimension	In vitro potency for lowering total cellular iron levels
Target Compound Data	PBT434: far less potent than DFP or DFO at lowering cellular iron levels (qualitative comparison; specific IC50 values not reported)
Comparator Or Baseline	Deferiprone (DFP) and Deferoxamine (DFO): significantly more potent at lowering total cellular iron levels
Quantified Difference	PBT434 is far less potent at lowering cellular iron; quantitative IC50 data comparing PBT434 vs. DFP/DFO for iron depletion were not presented in the primary report
Conditions	In vitro cellular assay (cell type not specified; Finkelstein et al., 2017)

Why This Matters

Procurement for preclinical models of iron-mediated neurodegeneration requires an agent that inhibits pathological iron-mediated redox activity without depleting physiological iron pools, a profile DFP and DFO cannot offer.

• [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source
• [2] Wijemanne S, Jankovic J. Therapeutic modalities of deferiprone in Parkinson's disease: SKY and EMBARK studies. Ther Adv Neurol Disord. 2024;17:17562864241307732. View Source

Fe2+ Binding Affinity: PBT434 (ATH434) Matches Endogenous Iron Chaperones (Kd 1–4 µM), Unlike High-Affinity Chelators Deferiprone and Deferasirox

In a competitive metal-binding study comparing ATH434 (PBT434) with deferiprone (DFP) and deferasirox (DFX), ATH434 displayed a moderate Fe2+ binding affinity with a Kd of 1–4 µM, comparable to endogenous iron chaperones [1]. In contrast, traditional clinical chelators DFP and DFX bind Fe3+ with extremely high affinities (Kd in the sub-nanomolar range), resulting in disruption of intrinsic iron homeostasis. ATH434's comparable affinity for Fe2+ (Kd ~6.49 µM by competition assay) and Fe3+ (Kd ~0.46–9.59 µM) positions it for iron exchange without oxidative damage [1].

Evidence Dimension	Fe2+ binding affinity (Kd)
Target Compound Data	ATH434 Fe2+ Kd = 1–4 µM (competition assay: 6.49 ± 1.2 µM)
Comparator Or Baseline	Deferasirox (DFX): Fe2+ Kd = 1–4 µM; Deferiprone (DFP): Fe3+ affinity exceptionally high (Kd ≤ 10^−31 M); both DFP and DFX promoted ROS production in the assay
Quantified Difference	ATH434 significantly reduced ROS production versus DFP and DFX (which promoted ROS production); ATH434's comparable Fe2+/Fe3+ affinity mimics endogenous chaperones, unlike DFP/DFX
Conditions	Anaerobic Fe2+ competition binding assay (Mag-Fura-2, Fura-4F fluorescent probes); ROS production assay under physiological buffer conditions (Bailey et al., 2024, Metallomics)

Why This Matters

For researchers selecting a tool compound to probe iron-mediated neurotoxicity without confounding ROS generation, ATH434's affinity profile is superior to traditional chelators that paradoxically promote oxidative stress.

• [1] Bailey DK, Clark W, Kosman DJ. ATH434, a promising iron-targeting compound for treating iron regulation disorders. Metallomics. 2024;16(10):mfae044. View Source

Inhibition of Iron-Mediated α-Synuclein Aggregation: PBT434 Prolongs Lag Time Relative to α‑Synuclein/Fe Alone

In an in vitro Thioflavin T (ThT) fluorescence aggregation assay, PBT434 significantly reduced the rate of Fe-mediated aggregation of α-synuclein, as measured by prolongation of the lag time for detection of fluorescent aggregates compared with α‑synuclein/Fe alone [1]. This effect was dependent on the metal-binding motif of PBT434, as the metal-binding-deficient analog PBT434-met did not inhibit aggregation [1]. Although the absolute lag-time values (in minutes or hours) were not reported numerically, the directional effect is clearly established and directly attributed to PBT434's iron-binding functionality.

Evidence Dimension	Rate of Fe-mediated α-synuclein aggregation (lag time prolongation)
Target Compound Data	PBT434: significantly reduced the rate of Fe-mediated α-synuclein aggregation (lag time prolonged vs. α‑synuclein/Fe alone)
Comparator Or Baseline	α‑Synuclein/Fe alone (baseline); PBT434-met (metal-binding-deficient analog): no inhibition of aggregation
Quantified Difference	PBT434 prolonged lag time vs. α-synuclein/Fe alone (statistical significance reported; numerical lag-time values not provided in the primary report); PBT434-met had no effect
Conditions	In vitro ThT fluorescence aggregation assay; recombinant α-synuclein + Fe; Finkelstein et al., 2017

Why This Matters

This assay directly demonstrates that the compound's anti-aggregation activity is specifically mediated through its iron-binding pharmacophore, a mechanistic feature not shared by direct α-synuclein binding molecules such as emrusolmin.

• [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source

Neuroprotection in the MPTP Mouse Model: PBT434 Significantly Preserves SNpc Neurons (P < 0.001 vs. Vehicle)

In the MPTP mouse model of Parkinson's disease, oral administration of PBT434 at 30 mg/kg/day for twenty days, initiated 24 hours after MPTP intoxication, significantly reduced SNpc neuronal loss compared with vehicle-treated animals (P < 0.001, One-way ANOVA, Tukey Post Hoc) [1]. Critically, the analog PBT434-met (lacking the metal-binding site) at the same dose did not protect against MPTP-induced neuronal loss, confirming that the neuroprotective effect is iron-chelation-dependent [1].

Evidence Dimension	Preservation of tyrosine hydroxylase-positive (TH+) SNpc neurons in the MPTP mouse model
Target Compound Data	PBT434 30 mg/kg/day p.o.: significantly reduced SNpc neuronal loss (P < 0.001 vs. vehicle)
Comparator Or Baseline	Vehicle-treated mice: significant SNpc neuronal loss; PBT434-met 30 mg/kg/day: no neuroprotection
Quantified Difference	P < 0.001 for PBT434 vs. vehicle; PBT434-met showed no significant protection (P value not significant vs. vehicle)
Conditions	MPTP mouse model; PBT434 30 mg/kg/day p.o. for 20 days starting 24 h post-MPTP; stereological counting of TH+ neurons in SNpc (Finkelstein et al., 2017, Fig. 3c)

Why This Matters

This in vivo evidence confirms that PBT434's neuroprotective efficacy is attributable to its iron-binding pharmacophore, allowing researchers to differentiate between iron-dependent and iron-independent mechanisms of α-synuclein toxicity in preclinical models.

• [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source

CNS Penetration in Humans: PBT434 Achieves CSF-to-Free-Plasma Ratio of 79% (±20%)

In a Phase 1 randomized, double-blind, placebo-controlled study in healthy volunteers, PBT434 demonstrated excellent CNS distribution at the 250 mg BID dose, achieving a mean (SD) CSF concentration of 79% (±20%) of the corresponding free plasma concentration [1]. This high CSF-to-plasma ratio contrasts with many CNS-targeted small molecules and biologic agents such as amlenetug (monoclonal antibody, administered intravenously), which rely on receptor-mediated transcytosis for limited brain entry [2]. Clinically tested doses also achieved brain concentrations comparable to or exceeding those associated with efficacy in animal models of disease [3].

Evidence Dimension	Human CSF-to-free-plasma concentration ratio
Target Compound Data	PBT434: mean CSF concentration = 79% (SD ±20%) of free plasma concentration at 250 mg BID (Phase 1 SAD/MAD study)
Comparator Or Baseline	Typical small-molecule CNS drugs: CSF-to-plasma ratios often <50%; Amlenetug (monoclonal antibody): limited CNS penetration via receptor-mediated transcytosis (exact ratio not publicly reported); Emrusolmin: CNS penetration data not reported for humans
Quantified Difference	PBT434 achieves ~79% CSF-to-free-plasma ratio, approximately 1.6× to 3× higher than typical CNS small molecules; no comparable human CSF data available for emrusolmin or amlenetug
Conditions	Phase 1 SAD (50–600 mg) and MAD (100, 250 mg BID) study; CSF sampled at 1.5 h post-dose on Day 7 at 250 mg BID (Stamler et al., 2019, MDS Abstracts)

Why This Matters

For translational researchers requiring a tool compound with robust, quantified human CNS exposure to evaluate target engagement in synucleinopathy models, PBT434's 79% CSF penetration is a verifiable differentiator from competitors lacking equivalent human CNS pharmacokinetic data.

• [1] Stamler D, Bradbury M, Wong C, Offman E. A First in Human Study of PBT434, a Novel Small Molecule Inhibitor of Alpha-Synuclein Aggregation. Mov Disord. 2019;34(suppl 1). Abstract 1093. View Source
• [2] Lundbeck. A Randomized, Double-blind Phase 3 Trial of Amlenetug Versus Placebo in Patients with MSA: The MASCOT Trial. Mov Disord. 2025;40(suppl 1). MDS Abstracts. View Source
• [3] Alterity Therapeutics. Alterity Therapeutics presents data on ATH434 to the American Academy of Neurology. BioSpace Press Release. May 21, 2020. View Source

Phase 2 MSA Clinical Slowing: ATH434 50 mg Slows Disease Progression by 48% at 52 Weeks vs. Placebo (P = 0.03)

In the randomized, double-blind, placebo-controlled Phase 2 trial (NCT05109091) enrolling 77 patients with early-stage MSA, ATH434 50 mg demonstrated a 48% slowing of clinical progression at 52 weeks compared with placebo, as measured by the Unified MSA Rating Scale (UMSARS), achieving statistical significance (P = 0.03) [1]. The trial also confirmed target engagement via quantitative MRI, showing reduced iron accumulation in MSA-affected brain regions, and ATH434 was well tolerated with adverse event rates similar to placebo and no serious adverse events attributed to the drug [2]. This represents the first demonstration of a disease-modifying effect in a placebo-controlled MSA trial, contrasting with the absence of approved disease-modifying therapies for MSA and the Phase 2/3 status of competitor molecules amlenetug and emrusolmin that have not yet reported efficacy data [3].

Evidence Dimension	Slowing of clinical progression in MSA (UMSARS change at 52 weeks vs. placebo)
Target Compound Data	ATH434 50 mg: 48% slowing of progression at 52 weeks vs. placebo (P = 0.03)
Comparator Or Baseline	Placebo (n = 22); No approved disease-modifying MSA therapy exists. Amlenetug (anti-α-synuclein mAb): Phase 3 MASCOT trial ongoing, no efficacy data reported. Emrusolmin/TEV-56286 (oligomer modulator): Phase 2 TOPAS-MSA ongoing, no efficacy data reported.
Quantified Difference	48% slowing vs. placebo (P = 0.03); no comparable efficacy data available for amlenetug or emrusolmin
Conditions	Phase 2 RCT (NCT05109091); 77 early-stage MSA patients; 12-month treatment; primary endpoint: change in UMSARS; 3 arms: ATH434 50 mg (n=25), 75 mg (n=24), placebo (n=22)

Why This Matters

For clinical-stage procurement and translational study design, ATH434 is currently the only iron-targeted small molecule with positive Phase 2 efficacy data in MSA, establishing it as the reference compound for disease-modification studies in this indication.

• [1] Meglio M. A Step Forward in Multiple System Atrophy: Phase 2 Findings Reinforce ATH434's Disease-Modifying Potential. NeurologyLive. October 21, 2025. View Source
• [2] Alterity Therapeutics. MSA Agent ATH434 Shows Promising Phase 2 Data. NeurologyLive. April 6, 2026. View Source
• [3] Lundbeck. Lundbeck to showcase amlenetug Phase 3 MASCOT trial design in Multiple System Atrophy at the International Congress of Parkinson's Disease and Movement Disorders 2025. Press Release. October 2, 2025. View Source

PBT434 Mesylate: Evidence-Driven Application Scenarios for Research and Translational Procurement

Preclinical Modeling of Iron-Dependent α-Synuclein Toxicity in Parkinson's Disease

PBT434 mesylate is the appropriate tool compound for studies requiring selective inhibition of iron-mediated α-synuclein aggregation without confounding systemic iron depletion. As demonstrated in the MPTP model (30 mg/kg/day p.o.), PBT434 significantly preserved SNpc neurons (P < 0.001 vs. vehicle), an effect absent with the metal-binding-deficient analog PBT434-met [1]. This enables researchers to parse iron-dependent from iron-independent mechanisms of dopaminergic neurodegeneration, a distinction unattainable with strong chelators such as deferiprone that deplete total cellular iron [2].

Investigating Disease-Modifying Mechanisms in Multiple System Atrophy (MSA) Models

In the PLP-α-syn transgenic mouse model of MSA, ATH434 (PBT434) administered at 30 mg/kg/day for 4 months significantly reduced oligomeric α-synuclein (18% reduction, p < 0.01), insoluble urea-soluble α-synuclein (69% reduction, p < 0.01), and glial cell inclusions (GCIs) in the substantia nigra pars compacta (ANOVA F = 19.98, p < 0.0001) [1]. This multi-parameter in vivo efficacy profile, coupled with Phase 2 clinical data showing 48% slowing of progression at 52 weeks (P = 0.03) [2], makes PBT434 the best-characterized small molecule for translational MSA research bridging preclinical and clinical endpoints.

Blood-Brain Barrier Iron Transport and Ferroportin Modulation Studies

PBT434 uniquely modulates transcellular iron trafficking in human brain microvascular endothelial cells (hBMVECs) through simultaneous chelation of extracellular Fe2+ and upregulation of ferroportin-mediated iron efflux, increasing cytosolic labile Fe2+ and transferrin receptor (TfR) and ceruloplasmin (Cp) protein expression [1]. This dual mechanism of iron redistribution—inhibition of iron uptake combined with potentiation of iron export—positions PBT434 as the compound of choice for studies examining pharmacological modulation of iron flux at the neurovascular unit, a property not replicated by traditional chelators that solely sequester iron without stimulating export pathways.

Clinical Translational Studies Requiring Robust Human CNS Pharmacokinetic Validation

For researchers designing translational studies that require confidence in human CNS target engagement, PBT434 offers uniquely quantified human CSF penetration data (79% ± 20% of free plasma concentration at 250 mg BID), with clinically tested doses achieving brain concentrations comparable to or exceeding those associated with efficacy in animal models [1]. The compound's oral bioavailability, elimination half-life up to 9.3 hours, and cardiac safety profile (Δ∆QTcF < 2 ms at anticipated clinical Cmax of 2979 ng/mL) [2] provide a well-characterized human pharmacokinetic framework that competitor molecules (amlenetug, emrusolmin) currently lack [3].

• [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source
• [2] Wijemanne S, Jankovic J. Therapeutic modalities of deferiprone in Parkinson's disease: SKY and EMBARK studies. Ther Adv Neurol Disord. 2024;17:17562864241307732. View Source
• [3] Herring A, Münster Y, Metzdorf J, et al. The Compound ATH434 Prevents Alpha-Synuclein Toxicity in a Murine Model of Multiple System Atrophy. J Parkinsons Dis. 2022;12(1):107-124. View Source
• [4] Meglio M. A Step Forward in Multiple System Atrophy: Phase 2 Findings Reinforce ATH434's Disease-Modifying Potential. NeurologyLive. October 21, 2025. View Source
• [5] Bailey DK, Clark W, Kosman DJ. The iron chelator, PBT434, modulates transcellular iron trafficking in brain microvascular endothelial cells. PLoS ONE. 2021;16(7):e0254794. View Source
• [6] Stamler D, Bradbury M, Wong C, Offman E. A First in Human Study of PBT434, a Novel Small Molecule Inhibitor of Alpha-Synuclein Aggregation. Mov Disord. 2019;34(suppl 1). Abstract 1093. View Source
• [7] Stamler D, Bradbury M, Wong C, Offman E. Cardiac Safety of PBT434, an Inhibitor of Alpha-Synuclein Aggregation for the Treatment of Multiple System Atrophy (MSA). Mov Disord. 2020;35(suppl 1). Abstract 1097. View Source
• [8] Lundbeck. Lundbeck to showcase amlenetug Phase 3 MASCOT trial design in Multiple System Atrophy at the International Congress of Parkinson's Disease and Movement Disorders 2025. Press Release. October 2, 2025. View Source